Cas no 625126-73-0 (N-BENZHYDRYL-TETRAHYDRO-2H-PYRAN-4-AMINE)

• Product Name: N-BENZHYDRYL-TETRAHYDRO-2H-PYRAN-4-AMINE
• CAS No: 625126-73-0
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• CID: 3029568
• PubChem ID: 43608463
• Update Time: 2025-04-21

N-BENZHYDRYL-TETRAHYDRO-2H-PYRAN-4-AMINE Chemical and Physical Properties

Names and Identifiers

• N-BENZHYDRYL-TETRAHYDRO-2H-PYRAN-4-AMINE
• DA-04289
• 625126-73-0
• SCHEMBL375228

• Inchi： 1S/C18H21NO/c1-3-7-15(8-4-1)18(16-9-5-2-6-10-16)19-17-11-13-20-14-12-17/h1-10,17-19H,11-14H2
• InChI Key： PHEYRUKKZRZCPY-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)NC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 267.162314293Da
• Monoisotopic Mass: 267.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3Ų